Cas no 898768-36-0 (Cyclopentyl 2-(3-methylphenyl)ethyl ketone)

• Product Name: Cyclopentyl 2-(3-methylphenyl)ethyl ketone
• CAS No: 898768-36-0
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 1947213
• PubChem ID: 24725712
• Update Time: 2025-06-08

Cyclopentyl 2-(3-methylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTYL 2-(3-METHYLPHENYL)ETHYL KETONE
• 1-cyclopentyl-3-(m-tolyl)propan-1-one
• LogP
• 1-cyclopentyl-3-(3-methylphenyl)propan-1-one
• DTXSID00644105
• CYCLOPENTYL2-(3-METHYLPHENYL)ETHYLKETONE
• AKOS016021504
• 898768-36-0
• MFCD03843027
• Cyclopentyl 2-(3-methylphenyl)ethyl ketone

• MDL： MFCD03843027
• Inchi： 1S/C15H20O/c1-12-5-4-6-13(11-12)9-10-15(16)14-7-2-3-8-14/h4-6,11,14H,2-3,7-10H2,1H3
• InChI Key： WDWICHMFSWIXRP-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=C(C)C=1)C1CCCC1

Computed Properties

• Exact Mass: 216.15100
• Monoisotopic Mass: 216.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.68690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Cyclopentyl 2-(3-methylphenyl)ethyl ketone

Comprehensive Overview of Cyclopentyl 2-(3-methylphenyl)ethyl ketone (CAS No. 898768-36-0): Properties, Applications, and Industry Insights

Cyclopentyl 2-(3-methylphenyl)ethyl ketone (CAS No. 898768-36-0) is a specialized organic compound gaining attention in fragrance synthesis, pharmaceutical intermediates, and fine chemical research. This cyclopentyl ketone derivative features a unique molecular structure combining a 3-methylphenyl moiety with a cyclopentyl carbonyl group, offering versatile reactivity for synthetic applications. Its CAS number 898768-36-0 serves as a critical identifier for researchers and regulatory compliance.

In the fragrance industry, this compound is valued for its potential to contribute woody-amber olfactory notes, aligning with the growing demand for sustainable aroma chemicals. Recent studies highlight its role as a precursor for high-value flavor compounds, particularly in premium personal care products. The compound's ketone functionality enables diverse chemical transformations, making it valuable for creating complex molecular architectures in drug discovery programs.

From a technical perspective, Cyclopentyl 2-(3-methylphenyl)ethyl ketone demonstrates excellent stability under standard storage conditions, with research indicating compatibility with common organic solvents. Analytical characterization typically employs GC-MS and NMR spectroscopy, with the 3-methylphenyl protons appearing as distinctive signals in the aromatic region. These analytical features support quality control in industrial applications where chemical purity standards are paramount.

The synthesis of CAS 898768-36-0 typically involves Friedel-Crafts acylation methodologies, with recent innovations focusing on catalytic process optimization to improve yield and sustainability. This aligns with broader industry trends toward green chemistry principles, addressing environmental concerns while maintaining cost-effectiveness. The compound's molecular weight and lipophilicity parameters make it particularly interesting for pharmaceutical researchers exploring bioavailability enhancement strategies.

Market analysis reveals growing interest in cyclopentyl-containing compounds across multiple sectors, with 898768-36-0 positioned as a valuable building block. Its structural features enable the development of novel chemical entities with potential applications ranging from functional materials to specialty additives. The compound's structure-activity relationships continue to be explored in academic and industrial laboratories worldwide.

Quality specifications for Cyclopentyl 2-(3-methylphenyl)ethyl ketone typically require ≥98% purity by HPLC analysis, with strict controls on residual solvents and heavy metals. These standards ensure reliability for research and commercial applications. Storage recommendations emphasize protection from moisture and oxidation, reflecting the compound's chemical stability profile under optimal conditions.

Emerging applications leverage the compound's structural versatility in material science innovations, particularly in polymer modification and surface coating technologies. Its balanced hydrophobic character and aromatic interactions contribute to unique performance characteristics in these systems. Researchers are also investigating its potential in catalytic systems and molecular recognition applications.

From a regulatory standpoint, CAS 898768-36-0 currently falls under standard chemical handling guidelines in most jurisdictions. However, users should consult the latest SDS documentation for specific handling recommendations. The compound's environmental fate and toxicological profile continue to be evaluated as part of responsible chemical development practices.

Future research directions for Cyclopentyl 2-(3-methylphenyl)ethyl ketone include exploring its chiral derivatives for asymmetric synthesis applications and investigating its structure-property relationships in advanced material systems. The compound's synthetic accessibility and structural features position it as a promising candidate for multiple innovation pathways in chemical sciences.